Cas no 1804349-59-4 (2-(Bromomethyl)-3-iodo-6-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-3-iodo-6-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804349-59-4
• MF: C₇H₃BrF₃IN₂O₃
• MW: 426.914003610611
• CID: 4835387
• Update Time: 2025-05-20

2-(Bromomethyl)-3-iodo-6-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-iodo-6-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3IN2O3/c8-2-4-3(12)1-5(17-7(9,10)11)6(13-4)14(15)16/h1H,2H2
• InChI Key： SBKVQOWGBNWILE-UHFFFAOYSA-N
• SMILES： IC1=CC(=C([N+](=O)[O-])N=C1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9

Additional information on 2-(Bromomethyl)-3-iodo-6-nitro-5-(trifluoromethoxy)pyridine

2-(Bromomethyl)-3-iodo-6-nitro-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-(Bromomethyl)-3-iodo-6-nitro-5-(trifluoromethoxy)pyridine (CAS No: 1804349-59-4) is a highly functionalized aromatic heterocyclic compound with a pyridine ring as its core structure. This compound has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique combination of substituents and reactivity. The presence of multiple electron-withdrawing groups, such as the bromomethyl, iodo, nitro, and trifluoromethoxy groups, imparts distinctive electronic and steric properties to the molecule, making it a valuable building block for various chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution, coupling reactions, and oxidation techniques. The bromomethyl group serves as a versatile leaving group, facilitating various substitution reactions under mild conditions. The iodo substituent enhances the molecule's reactivity in cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the construction of biaryl compounds with high precision. The nitro group introduces strong electron-withdrawing effects, which can be exploited in the design of redox-active materials or as directing groups in further functionalization.

The trifluoromethoxy group is particularly notable for its ability to stabilize the aromatic ring through resonance effects while simultaneously providing steric hindrance. This makes the compound an attractive candidate for applications in drug design, where fine-tuning of pharmacokinetic properties is crucial. Recent studies have demonstrated that this compound can act as a scaffold for the development of novel kinase inhibitors and other bioactive molecules with improved selectivity and potency.

In terms of applications, 2-(Bromomethyl)-3-iodo-6-nitro-5-(trifluoromethoxy)pyridine has shown promise in the field of materials science, particularly in the synthesis of advanced polymers and optoelectronic materials. Its ability to undergo controlled polymerization under thermal or photochemical conditions has led to the development of new classes of polymeric materials with tailored electronic properties. Additionally, this compound has been utilized as a precursor for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which are highly porous materials with potential applications in gas storage and catalysis.

From a toxicological perspective, understanding the environmental impact and bioaccumulation potential of this compound is critical. Recent research has focused on evaluating its degradation pathways under various environmental conditions, such as aqueous photolysis and microbial degradation. These studies have provided insights into its persistence in natural systems and have informed strategies for minimizing its environmental footprint during industrial processes.

Looking ahead, the continued exploration of 2-(Bromomethyl)-3-iodo-6-nitro-5-(trifluoromethoxy)pyridine is expected to yield further breakthroughs in its application across diverse scientific disciplines. Its unique combination of functional groups positions it as a valuable tool for addressing challenges in drug discovery, materials innovation, and sustainable chemistry.